Cas no 942507-89-3 (4-Chloroquinazoline-7-carboxylic acid)
942507-89-3 structure
Product Name:4-Chloroquinazoline-7-carboxylic acid
CAS No:942507-89-3
MF:C9H5ClN2O2
MW:208.601200819016
MDL:MFCD08273932
CID:796682
PubChem ID:45789736
Update Time:2025-04-19
4-Chloroquinazoline-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloroquinazoline-7-carboxylic acid
- 7-Quinazolinecarboxylicacid, 4-chloro-
- 4-CHLORO-7-QUINAZOLINECARBOXYLIC ACID
- 7-Quinazolinecarboxylicacid,4-chloro
- EN300-147987
- AKOS008901448
- 4-CHLOROQUINAZOLINE-7-CARBOXYLICACID
- 942507-89-3
- FT-0650257
- A844891
- MFCD08273932
- DTXSID50671986
- J-515203
- APWMYFRHUCIZII-UHFFFAOYSA-N
- CS-0054933
- 4-chloranylquinazoline-7-carboxylic acid
- SCHEMBL4968804
- BB 0262309
- DB-079841
- 4-Chloro-quinazoline-7-carboxylic acid
-
- MDL: MFCD08273932
- Inchi: 1S/C9H5ClN2O2/c10-8-6-2-1-5(9(13)14)3-7(6)11-4-12-8/h1-4H,(H,13,14)
- InChI Key: APWMYFRHUCIZII-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC(C(=O)O)=CC2=NC=N1
Computed Properties
- Exact Mass: 208.00400
- Monoisotopic Mass: 208.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 63.1A^2
Experimental Properties
- Density: 1.551
- Boiling Point: 392.6 °C at 760 mmHg
- Flash Point: 191.2 °C
- Refractive Index: 1.702
- PSA: 63.08000
- LogP: 1.98140
4-Chloroquinazoline-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C115790-50mg |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C115790-100mg |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 100mg |
$ 300.00 | 2022-06-06 | ||
| TRC | C115790-250mg |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 250mg |
$ 595.00 | 2022-06-06 | ||
| Alichem | A189011022-250mg |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 250mg |
$441.91 | 2023-08-31 | |
| Alichem | A189011022-1g |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 1g |
$1082.72 | 2023-08-31 | |
| Alichem | A189011022-5g |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 5g |
$2680.00 | 2023-08-31 | |
| Chemenu | CM142552-1g |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 1g |
$608 | 2021-08-05 | |
| Chemenu | CM142552-5g |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 5g |
$1571 | 2021-08-05 | |
| Chemenu | CM142552-250mg |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 250mg |
$372 | 2024-07-19 | |
| Chemenu | CM142552-500mg |
4-Chloroquinazoline-7-carboxylic acid |
942507-89-3 | 95% | 500mg |
$496 | 2024-07-19 |
4-Chloroquinazoline-7-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:942507-89-3)4-Chloroquinazoline-7-carboxylic acid
Order Number:A844891
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:04
Price ($):575.0
Email:sales@amadischem.com
4-Chloroquinazoline-7-carboxylic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:942507-89-3)4-Chloroquinazoline-7-carboxylic acid
Purity:99%
Quantity:1g
Price ($):575.0